Cas no 2098077-04-2 (2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one
• CAS No: 2098077-04-2
• MF: C₈H₁₄N₄O₃
• MW: 214.221761226654
• CID: 4774304
• Update Time: 2025-05-25

2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one
• 2-azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethanone
• 2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C8H14N4O3/c1-2-15-7-5-12(4-6(7)13)8(14)3-10-11-9/h6-7,13H,2-5H2,1H3
• InChI Key： JPXTWSNUCHHGIT-UHFFFAOYSA-N
• SMILES： O(CC)C1CN(C(CN=[N+]=[N-])=O)CC1O

Computed Properties

• Exact Mass: 214.10659032 g/mol
• Monoisotopic Mass: 214.10659032 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.099
• Molecular Weight: 214.22

Additional information on 2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one

Professional Introduction to Compound with CAS No. 2098077-04-2 and Product Name: 2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one

The compound identified by the CAS number 2098077-04-2 and the product name 2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a complex structure with an azido group and a pyrrolidine moiety, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and cardiovascular diseases.

In recent years, the pharmaceutical industry has seen a surge in the development of novel compounds that incorporate heterocyclic structures, such as pyrrolidines, due to their biological activity and favorable pharmacokinetic properties. The presence of the 3-ethoxy-4-hydroxypyrrolidin-1-yl group in this compound suggests that it may exhibit interactions with biological targets that could be exploited for therapeutic purposes. Specifically, pyrrolidine derivatives have been extensively studied for their potential as kinase inhibitors, GABA receptor modulators, and antioxidants.

One of the most compelling aspects of this compound is its azido functional group. The azido group is a versatile handle in organic synthesis, allowing for further derivatization through processes such as reduction to amines or substitution with other functional groups. This flexibility makes 2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one a promising candidate for further chemical manipulation, enabling the development of new drug candidates with tailored properties.

Recent studies have highlighted the importance of azido compounds in medicinal chemistry. For instance, azido-containing molecules have been used in click chemistry reactions, where they can undergo cycloadditions with alkynes to form stable triazoles. These triazoles have found applications as probes in biological systems and as key intermediates in the synthesis of therapeutic agents. The compound under discussion could potentially serve as a precursor in such reactions, contributing to the rapid development of new pharmaceuticals.

The pyrrolidine core of this molecule is particularly noteworthy due to its prevalence in biologically active natural products and synthetic drugs. Pyrrolidine derivatives are known for their ability to interact with various enzymes and receptors, making them attractive candidates for drug development. For example, certain pyrrolidine-based compounds have shown promise as treatments for neurodegenerative diseases by modulating neurotransmitter systems. The ethoxy and hydroxyl substituents on the pyrrolidine ring further enhance its potential biological activity by introducing polar functional groups that can interact with biological targets.

The synthesis of 2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one involves multiple steps that showcase modern synthetic methodologies. The introduction of the azido group typically requires careful handling due to its reactivity, but recent advances in synthetic techniques have made it possible to incorporate azidos into complex molecules with high selectivity and yield. Additionally, the use of protecting groups to safeguard sensitive functional groups during synthesis is crucial in ensuring the integrity of the final product.

In conclusion, 2-Azido-1-(3-ethoxy-4-hydroxypyrrolidin-1-yl)ethan-1-one represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for the synthesis of novel drug candidates targeting various diseases. The combination of an azido group and a pyrrolidine moiety provides numerous opportunities for further chemical manipulation and biological exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.